
A Historical Perspective on Diammonium
Adipate Research: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diammonium adipate

Cat. No.: B1204422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diammonium adipate, a salt derived from the neutralization of adipic acid with ammonia, has

a rich and evolving history in chemical research and industrial applications. While often

overshadowed by its close relative, hexamethylene diammonium adipate (nylon salt),

diammonium adipate holds its own significance, from its foundational role in the development

of synthetic polymers to its use as a food additive and its recent emergence in the context of

sustainable, bio-based chemical production. This technical guide provides a comprehensive

historical perspective on diammonium adipate research, detailing the evolution of its

synthesis, analytical characterization, and applications.

Historical Timeline of Diammonium Adipate and its
Precursor
The research trajectory of diammonium adipate is intrinsically linked to the discovery and

industrialization of its precursor, adipic acid.

1837: Adipic acid is first discovered through the oxidation of fats.

Early 20th Century: The development of synthetic polymers drives interest in dicarboxylic

acids and their derivatives.
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1906: A commercially viable synthesis of adipic acid from the oxidation of cyclohexanol is

developed, paving the way for its large-scale production.[1]

Mid-20th Century: With the rise of the polymer industry, particularly the production of Nylon

6,6, the synthesis and properties of adipate salts, including diammonium adipate, become

a subject of intense study.

1977: The Joint FAO/WHO Expert Committee on Food Additives (JECFA) evaluates

ammonium adipate for use as a food additive, establishing an Acceptable Daily Intake (ADI).

[2]

Late 20th & Early 21st Century: Growing environmental concerns lead to research into

"green" and bio-based production routes for adipic acid, often involving the production of

diammonium adipate in fermentation broths.[3]

Physicochemical Properties
A summary of the key physicochemical properties of diammonium adipate is presented below.

Property Value Reference

Molecular Formula C6H16N2O4 [4]

Molecular Weight 180.20 g/mol

Appearance White crystalline powder

Melting Point 152°C

Boiling Point 338.5°C at 760 mmHg [4]

Density 1.25 g/cm³ [4]

E Number E359 [5]

Evolution of Synthesis and Production
The synthesis of diammonium adipate has evolved from simple laboratory-scale preparations

to sophisticated industrial processes, including modern biotechnological routes.
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Classical Synthesis: Neutralization of Adipic Acid
The most straightforward and historically significant method for producing diammonium
adipate is the direct neutralization of adipic acid with ammonia in an aqueous solution.[3] This

acid-base reaction is exothermic and yields the diammonium salt.

While specific detailed protocols from the early 20th century are scarce in readily available

literature, a likely procedure would have involved the following steps, based on common

laboratory practices of the era:

Dissolution: A weighed amount of adipic acid would be dissolved in distilled water, likely with

heating to aid dissolution.

Neutralization: An aqueous solution of ammonia (ammonium hydroxide) of a known

concentration would be slowly added to the adipic acid solution with constant stirring. The

endpoint of the neutralization would have been determined using a chemical indicator, such

as litmus paper, to test for a neutral to slightly alkaline pH.

Crystallization: The resulting solution of diammonium adipate would be concentrated by

heating to evaporate excess water. Upon cooling, the diammonium adipate would

crystallize out of the solution.

Isolation and Drying: The crystals would be collected by filtration, washed with a small

amount of cold water to remove impurities, and then dried in a desiccator or a drying oven at

a mild temperature.

Industrial Production for Nylon Precursors
While hexamethylene diammonium adipate is the direct "nylon salt," the fundamental

chemistry of adipate salt formation was perfected in the context of nylon production. The

industrial process involves the precise stoichiometric reaction of adipic acid and a diamine (in

the case of nylon salt) or ammonia in a controlled reactor.

Modern Bio-synthesis and Recovery
The 21st century has seen a shift towards sustainable manufacturing, with significant research

focused on the bio-based production of adipic acid. In this process, genetically engineered
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microbes ferment sugars to produce adipic acid. To maintain a neutral pH for the fermentation

process, ammonium hydroxide is often added, resulting in a fermentation broth containing

diammonium adipate.[3]

The recovery of adipic acid from a diammonium adipate-containing fermentation broth

typically involves the following key steps:

Clarification: The fermentation broth is first clarified to remove microbial cells and other solid

impurities.

Distillation: The clarified broth is subjected to distillation, often under super-atmospheric

pressure and at temperatures ranging from >100°C to about 300°C. This step serves to

remove water and ammonia, shifting the equilibrium from diammonium adipate back to

adipic acid.

Crystallization: The resulting liquid, enriched in adipic acid, is cooled to induce crystallization

of substantially pure adipic acid.

Separation: The solid adipic acid is then separated from the remaining liquid through filtration

or centrifugation.

Evolution of Analytical Techniques
The methods used to characterize and quantify diammonium adipate have evolved

significantly over time, reflecting the broader advancements in analytical chemistry.
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Time Period Analytical Techniques Description

Early to Mid-20th Century

Titrimetry: Acid-base titrations

were a primary method for

determining the concentration

of diammonium adipate

solutions. This involved

titrating the adipate with a

standardized acid to determine

the amount of ammonia

present, or titrating the

ammonium with a standardized

base.[5] Gravimetric analysis

may have also been used to

determine purity by

precipitating the adipate with a

suitable reagent.

Mid to Late 20th Century

Spectroscopy: The advent of

infrared (IR) and Nuclear

Magnetic Resonance (NMR)

spectroscopy allowed for the

structural characterization of

diammonium adipate,

confirming the presence of

ammonium ions and the

adipate carboxylate groups.

Late 20th to 21st Century Chromatography: Techniques

like High-Performance Liquid

Chromatography (HPLC) and

Gas Chromatography (GC)

(after derivatization) enabled

the separation and

quantification of adipic acid

and its salts with high precision

and sensitivity. Mass

Spectrometry (MS): Coupled

with chromatography (LC-MS
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or GC-MS), mass spectrometry

provides definitive

identification and quantification

of diammonium adipate and

any impurities. Elemental

Analysis: Modern elemental

analyzers provide precise

determination of the carbon,

hydrogen, nitrogen, and

oxygen content, confirming the

empirical formula.

Applications of Diammonium Adipate
Precursor in Polymer Chemistry
The primary historical driver for research into adipate salts was their role as precursors in the

synthesis of polyamides, most notably Nylon 6,6. While hexamethylene diammonium adipate
is the direct monomer, the study of diammonium adipate contributed to the fundamental

understanding of the salt formation and polymerization processes.[3]

Food Additive (E359)
Diammonium adipate is approved for use as a food additive with the E number E359.[5] It

functions as an acidity regulator, helping to maintain a desired pH in food products. Its use is

based on its properties as a salt of a weak acid (adipic acid) and a weak base (ammonia).[3]

Visualizing Key Processes
To better illustrate the core concepts discussed, the following diagrams have been generated

using the DOT language.
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Caption: Chemical synthesis of diammonium adipate from adipic acid and ammonia.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1204422?utm_src=pdf-body-img
https://www.benchchem.com/product/b1204422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Microbial Fermentation
(Sugars -> Adipic Acid)

pH Control with NH4OH
(Forms Diammonium Adipate)

Fermentation Broth
(Contains Diammonium Adipate)

Clarification
(Remove Biomass)

Distillation
(Remove Water & Ammonia)

Crystallization

Separation
(Filtration/Centrifugation)

Pure Adipic Acid

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1204422?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the recovery of adipic acid from a diammonium adipate-containing

fermentation broth.

Conclusion
The historical journey of diammonium adipate research reflects the broader trends in the

chemical industry, from the rise of synthetic polymers to the current emphasis on sustainable

and bio-based manufacturing. While its role as a direct precursor in large-scale polymer

production is less prominent than that of its nylon salt counterpart, its significance as a food

additive and a key intermediate in modern biotechnological processes ensures its continued

relevance. The evolution of analytical techniques has allowed for an increasingly sophisticated

understanding of its properties and purity. For researchers and professionals in drug

development and materials science, an appreciation of this historical context provides a

valuable foundation for future innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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